Cas no 66086-33-7 (DI-TERT-BUTYL ACETYLENEDICARBOXYLATE)

DI-TERT-BUTYL ACETYLENEDICARBOXYLATE is a diester derivative of acetylenedicarboxylic acid, characterized by its tert-butyl ester groups. This compound is primarily utilized in organic synthesis as a versatile building block for the preparation of conjugated systems and functionalized intermediates. Its sterically hindered tert-butyl groups enhance stability, reducing susceptibility to hydrolysis and side reactions. The acetylene moiety enables participation in click chemistry, cycloadditions, and cross-coupling reactions, making it valuable for constructing complex molecular architectures. The product is typically employed in controlled environments due to its reactivity. Its high purity and well-defined structure ensure reproducibility in research and industrial applications, particularly in pharmaceuticals and materials science.
DI-TERT-BUTYL ACETYLENEDICARBOXYLATE structure
66086-33-7 structure
Product Name:DI-TERT-BUTYL ACETYLENEDICARBOXYLATE
CAS No:66086-33-7
MF:C12H18O4
MW:226.268924236298
MDL:MFCD00008808
CID:826466
PubChem ID:24856403
Update Time:2025-06-07

DI-TERT-BUTYL ACETYLENEDICARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • DI-TERT-BUTYL ACETYLENEDICARBOXYLATE
    • 2,2-Dithiobis(1-amino-4,5-dimethoxybenzene)
    • ditert-butyl but-2-ynedioate
    • 2-Butynedioic acid di-tert-butyl ester
    • acetylenedicarboxylic acid di-tert-butyl ester
    • dietertiarybutyl acetylenedicarboxylate
    • Di-tert-butyl 2-butynedioate
    • NS00121237
    • CS-0204255
    • SCHEMBL1414348
    • EN300-7422778
    • 1,4-DI-TERT-BUTYL BUT-2-YNEDIOATE
    • di-t-butyl acetylenedicarboxylate
    • AT21605
    • FBCRUXRGQFLOMC-UHFFFAOYSA-
    • DTXSID50984583
    • DB-073708
    • 66086-33-7
    • Di-tert-butyl butynedioate
    • 2-Butynedioic acid, bis(1,1-dimethylethyl) ester
    • Di-tert-butyl acetylenedicarboxylate, 98%
    • InChI=1/C12H18O4/c1-11(2,3)15-9(13)7-8-10(14)16-12(4,5)6/h1-6H3
    • Di-tert-butyl but-2-ynedioate
    • BS-23537
    • di-tert-butylacetylenedicarboxylate
    • Di(tert-butyl) 2-butynedioate #
    • EINECS 266-135-4
    • AKOS024386545
    • MDL: MFCD00008808
    • Inchi: 1S/C12H18O4/c1-11(2,3)15-9(13)7-8-10(14)16-12(4,5)6/h1-6H3
    • InChI Key: FBCRUXRGQFLOMC-UHFFFAOYSA-N
    • SMILES: CC(OC(C#CC(OC(C)(C)C)=O)=O)(C)C

Computed Properties

  • Exact Mass: 226.12100
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.0238 (rough estimate)
  • Melting Point: 33-37 °C (lit.)
  • Boiling Point: 80-82 °C/0.05 mmHg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: 1.4560 (estimate)
  • PSA: 52.60000
  • LogP: 1.67320
  • Solubility: Not available

DI-TERT-BUTYL ACETYLENEDICARBOXYLATE Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H314-H335
  • Warning Statement: P261-P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3261 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 34-36/37
  • Safety Instruction: S26; S27; S28; S36/37/39; S45
  • FLUKA BRAND F CODES:8
  • Hazardous Material Identification: C
  • Packing Group:III
  • HazardClass:8
  • PackingGroup:III
  • Packing Group:III
  • Risk Phrases:R34; R36/37

DI-TERT-BUTYL ACETYLENEDICARBOXYLATE Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

DI-TERT-BUTYL ACETYLENEDICARBOXYLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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Cooke Chemical
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RMB 628.70 2025-02-20
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